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Compound of Interest

Compound Name: Ervogastat

Cat. No.: B10831021

Essential Safety and Handling Guide for
Ervogastat

This guide provides crucial safety and logistical information for the proper handling and
disposal of Ervogastat (also known as PF-06865571), a potent diacylglycerol acyltransferase
2 (DGAT?2) inhibitor.[1][2] Adherence to these procedures is vital for ensuring the safety of
laboratory personnel and the integrity of research. While Ervogastat is not classified as a
hazardous substance or mixture, following standard laboratory safety protocols is essential.[3]

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment (PPE) is the primary
control measure to prevent exposure.[4] The following table outlines the recommended PPE for
handling Ervogastat, based on the potential risk of exposure.
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Personal Protective .
Body Area . Rationale
Equipment

Protects eyes from potential

Eyes Safety glasses with side splashes. Standard
shields or goggles. eyeglasses are not a
substitute.[4]
Recommended when there is
Face Face shield (in addition to a significant risk of splashes or
goggles). spills, providing a fuller range
of protection.[4]
Protects skin from direct
contact. Thicker gloves
generally offer better
protection.[5] It is
Hands Powder-free nitrile gloves. recommended to wear two
pairs of gloves when handling
biological fluids of patients who
have received hazardous
drugs.[4]
Body L aboratory coat or gown, Prevents contf.imlnatlon of
personal clothing.[6]
Not generally required under
normal handling conditions Surgical masks offer little to no
Respiratory with adequate ventilation. An protection from chemical

N95 or N100 respirator may be  exposure.[5]

considered for large spills.

Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of accidental exposure. The following
table summarizes the initial response measures.
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Exposure Route

First Aid Instructions

Inhalation

Immediately move the individual to fresh air. If
breathing is difficult, administer cardiopulmonary
resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[3]

Skin Contact

Thoroughly rinse the affected skin with large
amounts of water. Remove any contaminated

clothing and footwear. Seek medical attention.

[3]

Eye Contact

Immediately flush the eyes with copious
amounts of water, making sure to separate the
eyelids to ensure thorough rinsing. Remove
contact lenses if present. Promptly seek medical

attention.[3]

Ingestion

If the person is conscious, wash out their mouth
with water. Do not give anything by mouth to an
unconscious person. Do not induce vomiting
unless directed by medical personnel. Get

medical attention.[3]

Handling and Storage Protocols

Proper handling and storage are essential to maintain the quality of Ervogastat and ensure a

safe laboratory environment.

Handling:

Use in a well-ventilated area.[3]

Avoid generating dust or aerosols.

Wash hands thoroughly after handling.

Wear the personal protective equipment outlined above.
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Storage:

Store in a tightly sealed container.

Keep in a cool, dry place.

For long-term storage as a powder, -20°C for up to 3 years is recommended.[1]

Stock solutions should be aliquoted and stored at -80°C for up to one year to avoid repeated
freeze-thaw cycles.[1]

Accidental Release and Disposal Plan

In the event of a spill, it is important to follow a clear and systematic procedure to minimize
exposure and environmental contamination.

Accidental Release Measures:

o Evacuate: Clear the immediate area of all personnel.

» Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent further spread of the material.

e Absorb: Use an inert absorbent material to clean up the spill.

o Collect: Place the absorbed material and any contaminated items into a sealed container for
disposal.

o Decontaminate: Clean the spill area thoroughly.

Disposal Plan: As Ervogastat is not classified as a hazardous substance, disposal should
follow standard laboratory procedures for non-hazardous chemical waste.[3] However, it is
crucial to adhere to all applicable federal, state, and local regulations.[7]

» Collection: Place waste Ervogastat and any contaminated disposable materials (e.qg.,
gloves, absorbent pads) in a designated, sealed waste container.
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o Labeling: Clearly label the waste container with its contents.

o Disposal: Dispose of the waste through your institution's chemical waste disposal program.
Do not dispose of it in the regular trash or pour it down the drain.[3]

Experimental Workflow and Safety Procedures

The following diagrams illustrate the standard workflow for handling Ervogastat and the
procedural steps for responding to an accidental spill.
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Ervogastat Handling Workflow
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Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace

Handling
A

Weigh Ervogastat

Prepare Solution

Perform Experiment

Cleanup & Disposal

Decontaminate work surfaces

Segregate and label waste

Dispose of waste via approved channels

Doff PPE

Wash hands thoroughly
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Caption: Workflow for the safe handling of Ervogastat.
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Accidental Spill Response Protocol

Evacuate Immediate Area

:

Don Appropriate PPE

:

Contain the Spill

:
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:

Collect Waste into a Sealed Container

:
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:

Dispose of Waste Properly

:

Report the Incident
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Caption: Protocol for responding to an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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